Cas no 25550-52-1 (Benzenethiol, dimethyl-)

Benzenethiol, dimethyl- structure

Product Name:Benzenethiol, dimethyl-

CAS No:25550-52-1

Molecular Formula:C₈H₁₀S

Molecular Weight:138.23

MDL:MFCD00010019

CID:278347

PubChem ID:87576215

Benzenethiol, dimethyl- Properties

Names and Identifiers

- Benzenethiol, dimethyl-
- Thioxylenol (mixture of isomers)
- 2,4-DIMETHYLTHIOPHENOL
- 3,5-dimethylbenzenethiol
- Xylenethiol, mixed isomers
- MFCD00040226
- 3,5-dimethyl-thiophenol
- EINECS 253-901-8
- 3,5-Dimethylbenzenethiol, 96%
- 3,5-Xylenethiol
- 3,5dimethylthiophenol
- 5-Mercapto-m-xylene
- AKOS006222980
- CS-0153247
- FT-0614707
- 25550-52-1
- PS-3010
- UNII-U18S77737Q
- 3,5-Dimethylbenzenethiol #
- J-511370
- 3,5-Dimethylbenzenethiol, 90%
- U18S77737Q
- EN300-673715
- SCHEMBL1145630
- Q27290551
- Benzenethiol, 3,5-dimethyl-
- A824119
- m-Xylene-5-thiol
- FF8DL45MWR
- D4286
- F20943
- 3,5-dimethylbenzene-1-thiol
- 3,5-dimethylbenzenethiolate
- 38360-81-5
- UNII-FF8DL45MWR
- EINECS 247-095-7
- 3,5-Dimethylthiophenol
- DTXSID3068093
- NS00030372
- THIOXYLENOL
- M-XYLENE-4-THIOL
- Thioxylenol(mixedisomers)90+%
- Xylolthiol, Isomerengemisch
- THIOXYLENOL (MIXED ISOMERS)
- THIOXYLENOL(MIXTURE OF ISOMERS)
- Dimethylbenzenethiol
- Dimethylthiophenol
- +Expand
- MDL： MFCD00010019
- InChIKey： MXTHSFBVNQGBHW-UHFFFAOYSA-N
- Inchi： InChI=1S/6C8H10S/c1-6-3-7(2)5-8(9)4-6;1-6-3-4-8(9)5-7(6)2;1-6-3-4-8(9)7(2)5-6;1-6-3-4-7(2)8(9)5-6;1-6-4-3-5-8(9)7(6)2;1-6-4-3-5-7(2)8(6)9/h6*3-5,9H,1-2H3
- SMILES： CC1=CC(=CC(=C1)S)C.CC1=CC=C(C=C1C)S.CC1=CC(=C(C=C1)S)C.CC1=CC(=C(C)C=C1)S.CC1=C(C)C(=CC=C1)S.CC1=C(C(=CC=C1)C)S

Computed Properties

Exact Mass: 138.0504
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 138.050321
Heavy Atom Count: 54
Complexity: 80.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Tautomer Count: 10
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.59210
PSA: 0
Refractive Index: n20/D 1.569(lit.)
Boiling Point: 207-208 °C(lit.)
Flash Point: 137 °F
Color/Form: Not determined
Solubility: Not determined
Density: 1.022 g/mL at 25 °C(lit.)

Benzenethiol, dimethyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB60316-250mg	2,4-DIMETHYLTHIOPHENOL	25550-52-1	98%	250mg	$135.00
abcr	AB142536-5 g	Thioxylenol (mixed isomers); .	25550-52-1		5g	€64.60	2023-06-24
SHENG KE LU SI SHENG WU JI SHU	sc-475171-25 g	Thioxylenol (mixture of isomers),	25550-52-1		25g	￥714.00	2023-07-11

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Related Categories

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25550-52-1 (Benzenethiol, dimethyl-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:25550-52-1)Benzenethiol, dimethyl-

Purity:99%

Quantity:100g

Price($):157.0